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Compound of Interest

Compound Name: 2-Bromohexanal

Cat. No.: B3255019

2-Bromohexanal: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and chemical properties of
2-Bromohexanal, a versatile aliphatic aldehyde of interest in organic synthesis. This document
details its structural characteristics, physicochemical properties, reactivity, and provides
illustrative experimental workflows.

Core Properties of 2-Bromohexanal

2-Bromohexanal, with the molecular formula CeH11BrO, is characterized by a six-carbon chain
with a bromine atom at the alpha position relative to the aldehyde functional group.[1] This
structure imparts a unique reactivity to the molecule, making it a valuable intermediate in
various synthetic pathways.

Physical and Chemical Properties

A summary of the key physical and chemical properties of 2-Bromohexanal is presented in the
table below. These properties have been compiled from various sources, including computed
data and experimental values where available.
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Property Value Source
Molecular Formula CeH11BroO [2][3]
Molecular Weight 179.05 g/mol [2][3]
CAS Number 24764-98-5 [21[3]
IUPAC Name 2-bromohexanal [2]
Synonyms alpha-Bromohexanal, Hexanal, Be
2-bromo-

Boiling Point 63 °C @ 12 Torr [3]
Density 1.292 g/cm3 @ 21 °C [3]
Melting Point Not available [4]
XLogP3-AA 2.3 (2]
Topological Polar Surface Area  17.1 A2 [2]
InChi Key LAPBZVLPMTWRCZ- 2]

UHFFFAOYSA-N

SMILES CCCCC(C=0)Br 2]

Spectral Data

Spectroscopic analysis is crucial for the identification and characterization of 2-Bromohexanal.
While a comprehensive public database of its spectra is not readily available, typical spectral
features can be predicted based on its structure.

e Mass Spectrometry (MS): A Gas Chromatography-Mass Spectrometry (GC-MS) spectrum is
available in the PubChem database, which can be used for identification purposes.[2] The
mass spectrum of the related compound, cis-2-bromocyclohexanol, is also available for
comparison.[5]

« Infrared (IR) Spectroscopy: The IR spectrum of 2-Bromohexanal is expected to show a
strong characteristic absorption band for the carbonyl (C=0) stretch of the aldehyde group,
typically in the region of 1720-1740 cm~*. Another key feature would be the C-Br stretching
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vibration, which usually appears in the fingerprint region. The IR spectrum of the related
compound 2-bromohexane is available and shows C-H stretching and bending vibrations.[6]

[7]

e Nuclear Magnetic Resonance (NMR) Spectroscopy:

o 'H NMR: The proton NMR spectrum would be expected to show a downfield signal for the
aldehydic proton (-CHO) around & 9-10 ppm. The proton on the alpha-carbon, adjacent to
both the bromine and the carbonyl group, would also be shifted downfield.

o 13C NMR: The carbon NMR spectrum would feature a characteristic signal for the carbonyl
carbon of the aldehyde at a significant downfield shift (typically & 190-200 ppm).

Synthesis and Reactivity
Synthesis of 2-Bromohexanal

A common method for the synthesis of a-bromo aldehydes is the acid-catalyzed halogenation
of the parent aldehyde.[8] This reaction proceeds through an enol intermediate.

Below is a generalized experimental workflow for the synthesis of 2-Bromohexanal.
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Synthesis and Purification of 2-Bromohexanal

Synthesis

Bromine (Br2)
Acetic Acid (catalyst)

a-Bromination Reaction

Crude 2-Bromohexanal

Purification

Aqueous Work-up
(e.g., with NaHCO3 solution)

Solvent Extraction
(e.g., with diethyl ether)

Drying of Organic Phase
(e.g., with MgS0O4)

Solvent Removal
(Rotary Evaporation)

Distillation or
Column Chromatography

Pure 2-Bromohexanal

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis and purification of 2-Bromohexanal.
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Experimental Protocol: a-Bromination of Hexanal (General Procedure)
This protocol is adapted from general procedures for the a-bromination of aldehydes.[8][9]

e Reaction Setup: In a well-ventilated fume hood, a solution of hexanal in a suitable solvent
(e.q., acetic acid or diethyl ether) is prepared in a round-bottom flask equipped with a
magnetic stirrer and a dropping funnel. The flask is cooled in an ice bath.

o Addition of Bromine: A solution of bromine in the same solvent is added dropwise to the
stirred solution of hexanal. The temperature should be maintained at 0-5 °C during the
addition.

e Reaction Monitoring: The reaction progress is monitored by thin-layer chromatography (TLC)
or gas chromatography (GC) until the starting material is consumed.

e Quenching: The reaction is carefully quenched by the addition of a saturated aqueous
solution of sodium bicarbonate or sodium thiosulfate to neutralize the acid and consume any
unreacted bromine.

o Extraction: The product is extracted with an organic solvent such as diethyl ether or
dichloromethane. The organic layers are combined.

e Washing and Drying: The combined organic extracts are washed with brine, dried over an
anhydrous drying agent (e.g., magnesium sulfate), and filtered.

 Purification: The solvent is removed under reduced pressure using a rotary evaporator. The
crude 2-Bromohexanal can be further purified by vacuum distillation or column
chromatography on silica gel.

Chemical Reactivity

The presence of both an aldehyde group and a bromine atom at the alpha-position makes 2-
Bromohexanal a reactive and versatile synthetic intermediate.[1] The aldehyde group can
undergo nucleophilic addition, while the bromine atom can be displaced in nucleophilic
substitution reactions.
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Chemical Reactivity of 2-Bromohexanal
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Caption: Key chemical transformations of 2-Bromohexanal.

» Oxidation: The aldehyde group can be oxidized to a carboxylic acid, yielding 2-
bromohexanoic acid, using common oxidizing agents.[1]

e Reduction: The aldehyde can be reduced to a primary alcohol, forming 2-bromohexan-1-ol,
with reducing agents like sodium borohydride.[1]

e Nucleophilic Substitution: The bromine atom at the a-position is susceptible to nucleophilic
substitution, allowing for the introduction of various functional groups.[1] a-Halogenated
carbonyl compounds are effective electrophiles for Sn2 reactions.

Handling and Storage

Given the reactivity of a-bromo aldehydes, 2-Bromohexanal should be handled with care in a
well-ventilated fume hood. It is likely to be a lachrymator and irritant. For storage, it is
recommended to keep it in a tightly sealed container under an inert atmosphere (e.g., argon or
nitrogen) and at a low temperature (refrigerated) to minimize decomposition.[10] It should be
stored away from moisture, strong bases, and oxidizing agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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